Cas no 1806517-86-1 (5-Methylthio-1H-benzimidazole-4-acetonitrile)

• Product Name: 5-Methylthio-1H-benzimidazole-4-acetonitrile
• CAS No: 1806517-86-1
• MF: C₁₀H₉N₃S
• MW: 203.263560056686
• CID: 4824812
• Update Time: 2025-05-19

5-Methylthio-1H-benzimidazole-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methylthio-1H-benzimidazole-4-acetonitrile

• Inchi： 1S/C10H9N3S/c1-14-9-3-2-8-10(13-6-12-8)7(9)4-5-11/h2-3,6H,4H2,1H3,(H,12,13)
• InChI Key： QGMJNMPPUHLGQK-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC2=C(C=1CC#N)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8

Additional information on 5-Methylthio-1H-benzimidazole-4-acetonitrile

Introduction to 5-Methylthio-1H-benzimidazole-4-acetonitrile (CAS No. 1806517-86-1)

5-Methylthio-1H-benzimidazole-4-acetonitrile (CAS No. 1806517-86-1) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its benzimidazole core structure functionalized with a methylthio group at the 5-position and an acetonitrile moiety at the 4-position, exhibits a unique combination of chemical properties that make it a promising candidate for further research and development.

The benzimidazole scaffold is well-documented for its broad spectrum of biological activities, including antiviral, antibacterial, anticancer, and anti-inflammatory properties. The introduction of the methylthio group at the 5-position of the benzimidazole ring not only modifies its electronic distribution but also enhances its potential for interactions with biological targets. This modification has been strategically explored in recent years to develop novel bioactive molecules with improved pharmacokinetic profiles and reduced toxicity.

The acetonitrile substituent at the 4-position adds another layer of functionality to the molecule, influencing its solubility, reactivity, and metabolic stability. This particular arrangement has been investigated in several studies as a means to enhance binding affinity and selectivity towards specific enzymes or receptors. The combination of these two functional groups makes 5-Methylthio-1H-benzimidazole-4-acetonitrile a versatile intermediate for synthesizing more complex pharmacophores.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting post-translational modifications (PTMs) of proteins, which play crucial roles in various cellular processes. Among these PTMs, protein thiorelation modifications have been increasingly recognized as key regulators of cellular signaling pathways. 5-Methylthio-1H-benzimidazole-4-acetonitrile has been identified as a potential modulator of these pathways due to its ability to interact with thiol-containing residues on proteins.

One of the most intriguing aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling and are frequently dysregulated in diseases such as cancer. Studies have shown that benzimidazole derivatives can serve as effective kinase inhibitors by binding to their active sites or allosteric pockets. The presence of the methylthio group in 5-Methylthio-1H-benzimidazole-4-acetonitrile may enhance its binding affinity by optimizing hydrogen bonding interactions and hydrophobic effects.

Furthermore, the acetonitrile group can participate in π-stacking interactions with aromatic residues in protein targets, further stabilizing the binding complex. These interactions are critical for achieving high selectivity and potency in kinase inhibition. Recent computational studies have predicted that this compound may exhibit inhibitory activity against several kinases, including those involved in tumor growth and metastasis.

The synthesis of 5-Methylthio-1H-benzimidazole-4-acetonitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The key step involves the condensation of thiourea with ethyl acetoacetate under controlled conditions to form the benzimidazole core structure. Subsequent functionalization with methyl iodide followed by nucleophilic substitution introduces the methylthio group at the 5-position. Finally, cyanation using copper(I) cyanide or another suitable reagent completes the formation of the acetonitrile substituent at the 4-position.

In terms of biological evaluation, preliminary studies have demonstrated that 5-Methylthio-1H-benzimidazole-4-acetonitrile exhibits moderate activity against certain bacterial strains, suggesting potential applications in antibiotic development. Additionally, its interaction with model protein targets has revealed interesting binding modes that could be exploited for designing more potent inhibitors. These findings have prompted further investigation into its pharmacological profile and potential therapeutic applications.

The compound's structural features also make it an attractive scaffold for drug design through structure-based virtual screening (SBVS). SBVS allows researchers to rapidly identify novel drug candidates by computationally screening large libraries of compounds against known protein targets. The unique combination of functional groups in 5-Methylthio-1H-benzimidazole-4-acetonitrile makes it a promising hit for such screens, potentially leading to the discovery of new therapeutic agents.

Future research directions may include exploring derivative compounds generated by modifying either or both functional groups to improve potency and selectivity. Additionally, investigating the compound's metabolic stability and pharmacokinetic properties will be crucial for assessing its suitability for clinical development. Collaborative efforts between synthetic chemists and biologists will be essential to fully elucidate its biological significance and therapeutic potential.

In conclusion,5-Methylthio-1H-benzimidazole-4-acetonitrile (CAS No. 1806517-86-1) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a valuable tool for developing novel bioactive molecules targeting various diseases, particularly those involving protein kinases and other enzymes regulated by PTMs. As research continues to uncover new therapeutic strategies based on small-molecule modulators,5-Methylthio-1H-benzimidazole-4-acetonitrile is poised to play an important role in future drug discovery efforts.